3-(Trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyridin-7-amine

• IUPAC Name: 3-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyridin-7-amine
• InChI: InChI=1S/C7H5F3N4/c8-7(9,10)6-13-12-5-3-4(11)1-2-14(5)6/h1-3H,11H2
• InChI Key: RVJNBQCKUFHJII-UHFFFAOYSA-N
• Canonical SMILES: C1=CN2C(=NN=C2C(F)(F)F)C=C1N
• Molecular Formula: C7H5F3N4
• Molecular Weight: 202.14 g/mol

Description

“3-(Trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyridin-7-amine” is a chemical compound with the molecular weight of 279.09. It is also known as "3-(trifluoromethyl)-5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyridin-7-amine dihydrochloride".

Synthesis Analysis

The synthesis of this compound involves a multi-component reaction of trifluoroacetimidoyl chlorides, hydrazine hydrate, and benzene-1,3,5-triyl triformate. This reaction features a broad substrate scope, high efficiency, and scalability. Another method involves the treatment of 3-trifluoromethyl-5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyrazine hydrochloride with an array of isocyanates in the presence of triethylamine.

Molecular Structure Analysis

The molecular structure of this compound is represented by the InChI code: 1S/C7H9F3N4.2ClH/c8-7(9,10)6-13-12-5-3-4(11)1-2-14(5)6;;/h4H,1-3,11H2;2*1H.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of this compound include aromatic nucleophilic substitution, trifluoroacetyl group induction, cyclization, and pyrazine ring reduction. Another reaction involves dehydration and cyclization in the presence of phosphorus oxide trichloride.

Physical And Chemical Properties Analysis

This compound is a powder at room temperature. More specific physical and chemical properties such as melting point, boiling point, and solubility are not provided in the retrieved papers.

Scientific Research Applications

Anti-Cancer Studies

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Antibacterial Activity

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Antidiabetic Applications

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Anti-Platelet Aggregations

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Anti-Fungal Applications

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Anti-Malarial Applications

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Anti-Tubercular Applications

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Anticonvulsant Properties

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Safety and Hazards

The compound has been associated with certain hazard statements such as H302, H315, H319, and H335. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261), washing thoroughly after handling (P264), and wearing protective gloves/protective clothing/eye protection/face protection (P280).

Future Directions

The compound has been used in the synthesis of pharmaceutically valuable 3-trifluoromethyl-1,2,4-triazoles. Considering its broad-spectrum pharmaceutical activity, further studies towards the toxicity risk assessment and structure-activity relationship of pharmaceuticals containing trifluoromethyl-1,2,4-triazole cores are suggested.

Mechanism of Action

Target of Action

Similar compounds have been reported to have anti-cancer properties , and they have been found to be effective against human colon cancer cell lines (HCT-116 and HT-29) .

Mode of Action

A compound with similar structure, rb7, was found to incite the mitochondrial apoptotic pathway by up-regulating bax and down-regulating bcl2, eventually leading to the activation of caspase 3 in ht-29 cells . This suggests that 3-(Trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyridin-7-amine might have a similar mode of action.

Biochemical Pathways

The compound appears to affect the mitochondrial apoptotic pathway . This pathway is crucial for programmed cell death, a process that is often dysregulated in cancer cells. By up-regulating pro-apoptotic proteins like Bax and down-regulating anti-apoptotic proteins like Bcl2, the compound may promote apoptosis in cancer cells .

Result of Action

The compound has been found to have promising anti-cancer properties . In particular, it has been shown to have antiproliferative action against human colon cancer cell lines, with IC50 values ranging from 6.587 to 11.10 µM . This suggests that the compound could potentially be used as a therapeutic agent in the treatment of colon cancer.